Cas no 50548-48-6 (2-(5-Chloro-1-benzothiophen-2-yl)ethanol)

2-(5-Chloro-1-benzothiophen-2-yl)ethanol structure
50548-48-6 structure
Product Name:2-(5-Chloro-1-benzothiophen-2-yl)ethanol
CAS No:50548-48-6
MF:C10H9ClOS
MW:212.695860624313
CID:2150890
Update Time:2023-08-05

2-(5-Chloro-1-benzothiophen-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chlorobenzo[b]thiophen-2-yl)ethanol
    • Benzo[b]thiophene-2-ethanol, 5-chloro-
    • 2-(5-Chloro-1-benzothiophen-2-yl)ethanol
    • Inchi: 1S/C10H9ClOS/c11-8-1-2-10-7(5-8)6-9(13-10)3-4-12/h1-2,5-6,12H,3-4H2
    • InChI Key: MFTUBMVRULFRJU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(CCO)S2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Topological Polar Surface Area: 48.5
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